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Compound of Interest

Compound Name: Posh-IN-2

Cat. No.: B15606130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Posh-IN-2 (CAS 348145-43-7), a mitochondrial division and DRP1 inhibitor. The

following procedures are based on available safety information and general best practices for

handling laboratory chemicals. It is imperative to consult the official Safety Data Sheet (SDS)

provided by your supplier for comprehensive safety and handling information.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety and handling data

for Posh-IN-2.
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Parameter Value Source

CAS Number 348145-43-7 Sigma-Aldrich

Physical Form Powder Sigma-Aldrich

Color White to beige Sigma-Aldrich

Storage Class 11 - Combustible Solids Sigma-Aldrich

Water Hazard Class (WGK)
WGK 3 - Severely hazardous

to water
Sigma-Aldrich

Solubility
DMSO: 0.5 mg/mL (clear, with

warming)
Sigma-Aldrich

Storage Temperature Room Temperature Sigma-Aldrich

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling Posh-IN-2. The combustible

nature of the solid and its high water hazard classification necessitate stringent adherence to

these guidelines.

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

dust particles and potential splashes.

Hand Protection: Wear nitrile or other chemically resistant gloves. Due to the lack of specific

permeation data, it is recommended to double-glove and change gloves immediately if

contamination is suspected.

Body Protection: A lab coat must be worn and kept fully fastened. For procedures with a

higher risk of dust generation, consider a disposable gown.

Respiratory Protection: If handling outside of a certified chemical fume hood or if dust

generation is likely, a NIOSH-approved respirator appropriate for particulate matter should be

used.

Operational Plan: Step-by-Step Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15606130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the essential steps for safely handling Posh-IN-2 from receipt to

experimental use.

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks in a

well-ventilated area, preferably a chemical fume hood.

Storage: Store the container in a cool, dry, and well-ventilated area away from sources of

ignition and incompatible materials. Keep the container tightly sealed.

Preparation of Solutions:

All weighing and solution preparation must be conducted in a certified chemical fume hood

to minimize inhalation exposure.

Use appropriate tools (e.g., spatulas) to handle the powder and avoid generating dust.

For dissolving, add the solvent (e.g., DMSO) slowly to the Posh-IN-2 powder. Gentle

warming may be required to achieve a clear solution.

Experimental Use:

Conduct all experiments involving Posh-IN-2 within a chemical fume hood.

Ensure all labware is properly labeled.

Avoid contact with skin and eyes. In case of accidental contact, follow the first aid

measures outlined below.

Emergency Procedures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a sealed container for disposal.

For larger spills or spills of solutions, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
Due to its classification as severely hazardous to water (WGK 3), Posh-IN-2 and its waste

must be disposed of with extreme care to prevent environmental contamination.

Solid Waste: Collect all solid Posh-IN-2 waste and contaminated disposables (e.g., gloves,

weigh paper, pipette tips) in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Posh-IN-2 in a labeled, sealed, and

chemically compatible hazardous waste container. Do not dispose of down the drain.

Disposal Method: All Posh-IN-2 waste must be disposed of through a licensed hazardous

waste disposal company. Follow all local, state, and federal regulations for chemical waste

disposal.

Workflow for Safe Handling of Posh-IN-2
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Caption: Workflow for the safe handling of Posh-IN-2, from receipt to disposal.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Posh-IN-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606130#personal-protective-equipment-for-
handling-posh-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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